5-((2,6-Dimethylmorpholino)(4-ethoxy-3-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(2,6-dimethylmorpholin-4-yl)-(4-ethoxy-3-methoxyphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H28N4O4S/c1-6-28-16-8-7-15(9-17(16)27-5)18(24-10-12(2)29-13(3)11-24)19-20(26)25-21(30-19)22-14(4)23-25/h7-9,12-13,18,26H,6,10-11H2,1-5H3
• InChI Key: WRZQDVCXMBMGMS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C2=C(N3C(=NC(=N3)C)S2)O)N4CC(OC(C4)C)C)OC
• Molecular Formula: C21H28N4O4S
• Molecular Weight: 432.5 g/mol

Description

5-((2,6-Dimethylmorpholino)(4-ethoxy-3-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H28N4O4S and its molecular weight is 432.54. The purity is usually 95%.
BenchChem offers high-quality 5-((2,6-Dimethylmorpholino)(4-ethoxy-3-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((2,6-Dimethylmorpholino)(4-ethoxy-3-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Some novel 1,2,4-triazole derivatives, including compounds related to the structure of interest, have been synthesized and evaluated for their antimicrobial activities. These studies have demonstrated that certain derivatives possess good to moderate activities against various microorganisms. The detailed synthesis involves the reaction of ester ethoxycarbonylhydrazones with primary amines, leading to various derivatives, including those involving Mannich base reactions with morpholine, indicating the potential of such compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Molecular Structure and Analysis

Research has focused on the theoretical study of the molecular structure, vibrational analysis, and thermodynamic properties of related compounds. These studies utilize computational methods to predict NMR chemical shifts and vibrational frequency values, contributing to a deeper understanding of the molecular structure and electronic properties. The analysis of molecular electrostatic potential maps assists in identifying reactive sites on the molecule's surface, providing insights into potential interactions with biological targets (Medetalibeyoğlu et al., 2019).

Chemical Modification and Functionalization

The study on reactive poly(2-vinyl-4,4-dimethyl-5-oxazolone) and its copolymers highlights the potential for chemical modification and functionalization with 4-methoxy-4'-(β-aminoethoxy)biphenyl groups. This research demonstrates the versatility of related compounds in polymer science, offering pathways for the development of new materials with tailored properties (Guichard et al., 1998).